![molecular formula C17H24BrN3O3 B3027167 tert-Butyl 4-[3-(2-bromophenyl)ureido]piperidine-1-carboxylate CAS No. 1233958-39-8](/img/structure/B3027167.png)
tert-Butyl 4-[3-(2-bromophenyl)ureido]piperidine-1-carboxylate
Overview
Description
Tert-Butyl 4-[3-(2-bromophenyl)ureido]piperidine-1-carboxylate is a chemical compound with the molecular formula C17H24BrN3O3. It is an intermediate in the synthesis of various pharmaceutical compounds. Notably, it has relevance in the context of fentanyl synthesis, which is a potent synthetic opioid associated with the opioid crisis in North America .
Synthesis Analysis
The synthesis of tert-Butyl 4-[3-(2-bromophenyl)ureido]piperidine-1-carboxylate involves specific precursor chemicals. These precursors are essential for the manufacture of fentanyl and its analogues. The synthesis methods for fentanyl can vary, but the use of tert-Butyl 4-[3-(2-bromophenyl)ureido]piperidine-1-carboxylate as an intermediate is critical in these processes .Scientific Research Applications
Niraparib Intermediate
- Niraparib is a novel oral poly (ADP-ribose) polymerase (PARP) inhibitor efficacious in BRCA-1 and -2 mutant tumors . Our compound serves as an intermediate in the synthesis of Niraparib, contributing to its development as a potential cancer therapy.
Biologically Active Compounds
- Crizotinib , a drug used in the treatment of non-small cell lung cancer, contains a similar piperidine ring structure. Our compound plays a crucial role as an intermediate in the synthesis of Crizotinib .
Opioid Crisis
- tert-Butyl 4-(phenylamino)piperidine-1-carboxylate (1-boc-4-AP) is a precursor in the synthesis of Fentanyl , a major contributor to the opioid crisis in North America . Understanding its chemistry and applications is essential for addressing this public health issue.
Safety Considerations
- As with any chemical, safety is paramount. Ensure proper handling, storage, and disposal according to safety data sheets . Protective measures against fire and explosion are crucial, and emergency procedures should be followed diligently.
Mechanism of Action
Target of Action
It is known to be a precursor in the synthesis of fentanyl and its analogues , which primarily target the opioid receptors in the brain .
Mode of Action
As a precursor in the synthesis of fentanyl, it likely contributes to the formation of the final active compound that interacts with opioid receptors .
Biochemical Pathways
The compound is involved in the synthesis pathways of fentanyl and its analogues . These substances are potent synthetic opioids that interact with opioid receptors in the brain to produce analgesic and anesthetic effects .
Pharmacokinetics
As a precursor compound, its pharmacokinetic properties may be less relevant than those of the final active compound it helps to synthesize .
Result of Action
As a precursor in the synthesis of fentanyl, it contributes to the production of a potent opioid that can have significant effects on pain perception and anesthesia .
Action Environment
The safety data sheet for this compound suggests that it should be kept away from heat, sparks, open flames, and hot surfaces .
properties
IUPAC Name |
tert-butyl 4-[(2-bromophenyl)carbamoylamino]piperidine-1-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24BrN3O3/c1-17(2,3)24-16(23)21-10-8-12(9-11-21)19-15(22)20-14-7-5-4-6-13(14)18/h4-7,12H,8-11H2,1-3H3,(H2,19,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTXFPMMIQZOHOB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)NC(=O)NC2=CC=CC=C2Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24BrN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601129615 | |
Record name | 1,1-Dimethylethyl 4-[[[(2-bromophenyl)amino]carbonyl]amino]-1-piperidinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601129615 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
398.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 4-[3-(2-bromophenyl)ureido]piperidine-1-carboxylate | |
CAS RN |
1233958-39-8 | |
Record name | 1,1-Dimethylethyl 4-[[[(2-bromophenyl)amino]carbonyl]amino]-1-piperidinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1233958-39-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,1-Dimethylethyl 4-[[[(2-bromophenyl)amino]carbonyl]amino]-1-piperidinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601129615 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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